Ethyl 4-({[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H22N4O5S/c1-3-26-18(24)22-10-8-21(9-11-22)15(23)12-28-17-20-19-16(27-17)13-4-6-14(25-2)7-5-13/h4-7H,3,8-12H2,1-2H3
• InChI Key: LPVFBNIYSULTSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)OC
• Molecular Formula: C18H22N4O5S
• Molecular Weight: 406.5 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “Ethyl 4-({[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate” are not specifically mentioned in the available literature.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, including compounds with a 1,3,4-oxadiazole nucleus, have been synthesized through microwave-assisted methods. These compounds, including derivatives of ethyl piperazine-1-carboxylate, have been evaluated for their antimicrobial, antilipase, and antiurease activities, with some showing good to moderate antimicrobial activity against test microorganisms. This study provides a basis for the development of novel compounds with potential therapeutic applications (Başoğlu et al., 2013).

Synthesis and Antimicrobial Activities

Another study focuses on the synthesis of novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives from ethoxycarbonylhydrazones with primary amines. These compounds were screened for antimicrobial activities, indicating their potential use in developing new antimicrobial agents. The process includes the synthesis of compounds with a 1,3,4-oxadiazole component, highlighting the versatility and potential biological significance of such compounds (Bektaş et al., 2007).

Anticancer and Antimicrobial Evaluation

Carbazole derivatives with a 1,3,4-oxadiazol-2-amine moiety have been synthesized and characterized, with some showing significant antibacterial, antifungal, and anticancer activities. This research underscores the importance of structural modification, such as the incorporation of a 1,3,4-oxadiazole ring, in enhancing the biological efficacy of carbazole derivatives, offering insights into the design of new drugs (Sharma et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been studied for their neuroprotective and anti-neuroinflammatory properties . These compounds often target proteins involved in neurodegenerative diseases, ischemic stroke, and traumatic brain injury .

Mode of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties . They often work by inhibiting the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) in stimulated human microglia cells . They also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

The compound likely affects several biochemical pathways. Based on related compounds, it may inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway . These pathways are critical in the development and progression of neurodegenerative diseases.

Result of Action

The result of the compound’s action would likely be a reduction in neuroinflammation and neurodegeneration, given the observed effects of related compounds . This could potentially slow the progression of neurodegenerative diseases and improve patient outcomes.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical, chemical, and toxicological properties. Unfortunately, specific safety and hazard information for “Ethyl 4-({[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate” is not available in the current literature.